Cas no 71477-15-1 ((1)-α-cyclopropyl-4-methoxybenzylamine)

(1)-α-cyclopropyl-4-methoxybenzylamine structure
71477-15-1 structure
Product Name:(1)-α-cyclopropyl-4-methoxybenzylamine
CAS No:71477-15-1
MF:C11H15NO
MW:177.242902994156
CID:1750261
PubChem ID:2723779
Update Time:2025-04-21

(1)-α-cyclopropyl-4-methoxybenzylamine Chemical and Physical Properties

Names and Identifiers

    • (1)-α-cyclopropyl-4-methoxybenzylamine
    • 1-Cyclopropyl-1-(4-methoxyphenyl)methylamine
    • DB-071845
    • DTXSID80969520
    • cyclopropyl-(4-methoxyphenyl)methanamine
    • SCHEMBL297343
    • MFCD00044830
    • AKOS016340926
    • NS00057416
    • alpha-Cyclopropyl-4-methoxybenzylamine
    • AKOS000199902
    • F2169-1186
    • Z169852196
    • 1-cyclopropyl-1-(4-methoxyphenyl)methanamine
    • EINECS 259-148-1
    • 71477-15-1
    • 1213534-37-2
    • EN300-24168
    • 54398-65-1
    • HMS1779N01
    • Cyclopropyl(4-methoxyphenyl)methanamine
    • EINECS 275-505-4
    • CS-W007281
    • (1)-alpha-Cyclopropyl-4-methoxybenzylamine
    • (1R)CYCLOPROPYL(4-METHOXYPHENYL)METHYLAMINE
    • DS-10195
    • (1S)CYCLOPROPYL(4-METHOXYPHENYL)METHYLAMINE
    • SY029737
    • Y10978
    • Oprea1_681997
    • Inchi: 1S/C11H15NO/c1-13-10-6-4-9(5-7-10)11(12)8-2-3-8/h4-8,11H,2-3,12H2,1H3
    • InChI Key: IVVASFZJFLBRPG-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C(C1CC1)N

Computed Properties

  • Exact Mass: 177.115364102g/mol
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.2Ų
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